Cas no 57071-62-2 (2H-Purin-2-one, 6-amino-3,7,8,9-tetrahydro-8-thioxo-)

• Product Name: 2H-Purin-2-one, 6-amino-3,7,8,9-tetrahydro-8-thioxo-
• CAS No: 57071-62-2
• MF: C₅H₅N₅OS
• MW: 183.191097974777
• CID: 346568
• PubChem ID: 135587789
• Update Time: 2025-04-19

2H-Purin-2-one, 6-amino-3,7,8,9-tetrahydro-8-thioxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Purin-2-one, 6-amino-3,7,8,9-tetrahydro-8-thioxo-
• 6-amino-8-sulfanylidene-3,7-dihydro-1H-purin-2-one
• 6-Amino-8-sulfanylidene-1,3,7,8-tetrahydro-2H-purin-2-one
• DTXSID10609149
• 6-Amino-8-thioxo-3,7,8,9-tetrahydro-2H-purin-2-one
• 57071-62-2
• 6-Amino-8-mercapto-3,7-dihydro-2H-purin-2-one

• Inchi： 1S/C5H5N5OS/c6-2-1-3(9-4(11)8-2)10-5(12)7-1/h(H5,6,7,8,9,10,11,12)
• InChI Key： CTVTZBOENQAULJ-UHFFFAOYSA-N
• SMILES： S=C1NC2C(=C(N)NC(N=2)=O)N1

Computed Properties

• Exact Mass: 183.02165
• Monoisotopic Mass: 183.02148097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 124Ų

Experimental Properties

• PSA: 91.54